1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine

• IUPAC Name: 1-(3,4-dimethylphenyl)-4-(4-propan-2-ylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C21H28N2O2S/c1-16(2)19-6-9-21(10-7-19)26(24,25)23-13-11-22(12-14-23)20-8-5-17(3)18(4)15-20/h5-10,15-16H,11-14H2,1-4H3
• InChI Key: JZATWOKCPIYDQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(C)C)C
• Molecular Formula: C21H28N2O2S
• Molecular Weight: 372.5 g/mol
• CAS No.: 496020-17-8

Description

1-(3,4-Dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine is a piperazine-based sulfonamide derivative characterized by a 3,4-dimethylphenyl group at the N1 position and a 4-isopropylbenzenesulfonyl moiety at the N4 position. The compound’s structure combines a piperazine core with aromatic substituents, which are critical for modulating physicochemical properties (e.g., lipophilicity, solubility) and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine typically involves the following steps:

Formation of the piperazine ring: This can be achieved through the reaction of ethylenediamine with a suitable dihalide.

Substitution reactions: The piperazine ring is then functionalized by introducing the 3,4-dimethylphenyl and 4-(propan-2-yl)benzenesulfonyl groups through nucleophilic substitution reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Batch or continuous flow reactors: To ensure efficient mixing and reaction control.

Catalysts and solvents: To enhance reaction rates and yields.

Purification steps: Such as crystallization or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine can undergo various chemical reactions, including:

Oxidation: Leading to the formation of sulfoxides or sulfones.

Reduction: Resulting in the cleavage of the sulfonyl group.

Substitution: Where the piperazine ring can be further functionalized.

Common Reagents and Conditions

Oxidizing agents: Such as hydrogen peroxide or m-chloroperbenzoic acid.

Reducing agents: Like lithium aluminum hydride or sodium borohydride.

Substitution reagents: Including alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides, while reduction could produce desulfonylated derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: For studying the interactions of piperazine derivatives with biological targets.

Medicine: As a lead compound for the development of new drugs, particularly those targeting the central nervous system.

Industry: In the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may modulate the activity of these targets, leading to various biological effects. The exact pathways and targets would depend on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The compound shares structural homology with several piperazine derivatives, differing primarily in substituent groups on the aromatic rings and sulfonyl moieties. Key analogues include:

Compound Name	Substituents (N1)	Substituents (N4-Sulfonyl)	Key Differences	Synthesis Yield	Biological Activity
1-(3,4-Dichlorophenyl)-4-(4-nitrophenyl)piperazine	3,4-Dichlorophenyl	4-Nitrophenyl	Higher electronegativity (Cl, NO₂ groups) enhances polarity	80% (reduction to amine: 90%)	Potential trypanocidal activity via nitro group reduction
1-[(2,5-Dimethoxyphenyl)sulfonyl]-4-(2,3-dimethylphenyl)piperazine	2,3-Dimethylphenyl	2,5-Dimethoxyphenyl	Methoxy groups increase electron density and metabolic stability	Not reported	Unknown; methoxy groups may enhance CNS penetration
1-(2-Naphthylsulfonyl)-4-[(E)-3-phenyl-2-propenyl]piperazine	N/A	2-Naphthylsulfonyl + cinnamyl	Extended aromatic system (naphthyl) and conjugated double bond	Not reported	Possible antiproliferative or anti-inflammatory activity
1-(3,4-Dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine	3,4-Dimethylphenyl	4-Isopropylbenzenesulfonyl	Isopropyl group enhances lipophilicity	Not explicitly reported (analogues: 56–90% yields )	Hypothesized sigma receptor modulation (based on piperazine sulfonamide SAR)

Physicochemical and Pharmacokinetic Properties

• Solubility: Sulfonamide derivatives generally exhibit moderate aqueous solubility, but the 3,4-dimethylphenyl group may reduce solubility compared to polar substituents (e.g., amino or hydroxyl groups) .
• Metabolic Stability : The absence of reducible groups (e.g., nitro in ) may enhance metabolic stability relative to analogues requiring activation via reduction.

Biological Activity

1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine is $C_{23}H_{32}N_{2}O_{3}S$, with a molecular weight of 416.6 g/mol. The compound features a piperazine ring, which is known for its versatility in drug design.

Property	Value
Molecular Formula	$C_{23}H_{32}N_{2}O_{3}S$
Molecular Weight	416.6 g/mol
Structure	Chemical Structure

Pharmacological Effects

Research indicates that compounds containing piperazine moieties often exhibit various pharmacological activities, including:

• Antidepressant : Piperazine derivatives have been shown to interact with serotonin receptors, which may contribute to antidepressant effects.
• Antitumor : Some studies suggest that piperazine-based compounds can inhibit tumor growth through multiple pathways, including apoptosis induction and cell cycle arrest.

The biological activity of 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine may involve:

• Receptor Binding : The compound may bind to specific neurotransmitter receptors, influencing neurochemical pathways.
• Enzyme Inhibition : It may act as an inhibitor of certain enzymes involved in metabolic processes or signal transduction.

Study on Antitumor Activity

A study conducted by researchers focused on the synthesis and evaluation of piperazine derivatives for their antitumor activity. The results indicated that certain derivatives exhibited significant cytotoxic effects against various cancer cell lines. The study provided evidence that the introduction of specific substituents could enhance the biological efficacy of these compounds .

Neuropharmacological Evaluation

Another investigation assessed the neuropharmacological properties of piperazine derivatives, including 1-(3,4-dimethylphenyl)-4-[4-(propan-2-yl)benzenesulfonyl]piperazine. The findings suggested that these compounds could modulate neurotransmitter systems, potentially offering therapeutic benefits in mood disorders .